Cas no 262376-31-8 (4,4,5,5-Tetramethyl-2-(3-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(3-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane
• CAS No: 262376-31-8
• MF: C₁₃H₁₆BF₃O₃
• MW: 288.070554733276
• MDL: MFCD05863919
• CID: 252635
• PubChem ID: 2760602
• Update Time: 2025-07-21

4,4,5,5-Tetramethyl-2-(3-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(3-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-[3-(trifluoromethoxy)phenyl]-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-[3-(trifluoromethoxy)phenyl]-
• 3-(Trifluoromethoxy)phenylboronic acid, pinacol ester
• 3-Trifluoromethoxyphenylboronic acid, pinacol ester
• 4,4,5,5-Tetramethyl-2-(3-(trifluoromethoxy)-phenyl)-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(3-Trifluoromethoxyphenyl)-1,3,2-Dioxaborolane
• 1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethoxy)benzene
• 3-(Trifluoromethoxy)phenylboronic acid pinacol ester
• 3-(trifluoromethoxy)benzeneboronic acid, pinacol ester
• BUSBFOTXIPZTDH-UHFFFAOYSA-N
• A
• Z1336745137
• T3377
• 4,4,5,5-tetramethyl-2-(3-trifluoromethoxyphenyl)-1,3,2-dioxaborolane, AldrichCPR
• CS-0081147
• EN300-244790
• SCHEMBL5892571
• DTXSID50375255
• 3-(Trifluoromethoxy)phenylboronic acid, pinacol ester, AldrichCPR
• AS-55604
• 4, 4, 5, 5-tetramethyl-2-[3-(trifluoromethoxy)phenyl]-1, 3, 2-dioxaborolane
• 262376-31-8
• 3-Trifluoromethoxyphenylboronic acid pinacol ester
• 1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-[3-(TRIFLUOROMETHOXY)PHENYL]-
• 4,4,5,5-tetramethyl-2-[3-(trifluoromethyloxy)phenyl]-1,3,2-dioxaborolane
• AKOS015960082
• FT-0644160
• 4,4,5,5-Tetramethyl-2-(3-trifluoromethoxyphenyl)-[1,3,2]dioxaborolane
• MFCD05863919
• A818337
• SY057175
• AB22729
• 4,4,5,5-Tetramethyl-2-(3-trifluoromethoxy-phenyl)-[1,3,2]dioxaborolane
• DB-046904

• MDL： MFCD05863919
• Inchi： 1S/C13H16BF3O3/c1-11(2)12(3,4)20-14(19-11)9-6-5-7-10(8-9)18-13(15,16)17/h5-8H,1-4H3
• InChI Key： BUSBFOTXIPZTDH-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(F)F

Computed Properties

• Exact Mass: 288.11400
• Monoisotopic Mass: 288.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 1.18
• Boiling Point: 299.7°Cat760mmHg
• Flash Point: 135°C
• Refractive Index: 1.4440 to 1.4480
• PSA: 27.69000
• LogP: 2.88440

4,4,5,5-Tetramethyl-2-(3-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4,4,5,5-Tetramethyl-2-(3-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane

Introduction to 4,4,5,5-Tetramethyl-2-(3-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane (CAS No. 262376-31-8) and Its Emerging Applications in Chemical Biology

4,4,5,5-Tetramethyl-2-(3-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane, identified by the CAS number 262376-31-8, is a sophisticated organoboron compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of dioxaborolane derivatives, which are renowned for their utility in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. The presence of a trifluoromethoxy substituent on the aromatic ring and the specific steric environment provided by the tetramethyl groups endows this molecule with unique chemical properties that make it a valuable tool in synthetic chemistry and drug discovery.

The dioxaborolane core of this compound is a boronic ester analog that exhibits enhanced stability compared to traditional boronic acids. This stability is critical for its application in various synthetic transformations, where high yields and minimal side reactions are desired. The trifluoromethoxy group not only influences the electronic properties of the aromatic ring but also contributes to the lipophilicity of the molecule, making it more suitable for biological interactions. These characteristics have positioned this compound as a promising candidate for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on boron-containing compounds due to their potential as pharmacophores. Boron atoms can participate in various biochemical pathways and have been successfully incorporated into drugs such as bortezomib and oxaliplatin. The 4,4,5,5-Tetramethyl-2-(3-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane (CAS No. 262376-31-8) is being explored for its ability to serve as a precursor in the synthesis of more complex molecules via cross-coupling reactions. These reactions are fundamental in constructing carbon-carbon bonds, which are essential for creating the three-dimensional structures of biologically active compounds.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. The trifluoromethoxy group is known to enhance binding affinity and metabolic stability in drug molecules. This property has been leveraged in designing small-molecule inhibitors that interact with specific protein targets. For instance, researchers have utilized derivatives of this compound to develop inhibitors of kinases and other enzymes involved in cancer pathways. The ability to precisely modulate these interactions through structural modifications makes this compound an invaluable asset in medicinal chemistry.

The synthetic utility of 4,4,5,5-Tetramethyl-2-(3-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane (CAS No. 262376-31-8) extends beyond its use as a building block for drug discovery. It has also been employed in materials science and catalysis. The unique electronic properties of the boron center allow it to participate in catalytic cycles that are otherwise inaccessible with other classes of compounds. This has opened up new avenues for developing efficient catalysts for organic transformations.

Recent studies have highlighted the potential of this compound in green chemistry initiatives. The high atom economy and mild reaction conditions associated with its use in cross-coupling reactions align well with sustainable chemistry principles. By minimizing waste and reducing energy consumption, researchers are paving the way for more environmentally friendly synthetic routes. This aligns with global efforts to reduce the environmental impact of chemical manufacturing processes.

The pharmaceutical industry has been particularly keen on exploring boron-containing compounds due to their diverse biological activities. The dioxaborolane moiety has been shown to enhance bioavailability and improve pharmacokinetic profiles when incorporated into drug candidates. This has led to several clinical trials investigating boron-based therapeutics for various diseases. The versatility of 4,4,5,5-Tetramethyl-2-(3-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane (CAS No. 262376-31-8) makes it a candidate for multiple therapeutic applications.

In conclusion,4,4,5,5-Tetramethyl-2-(3-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane (CAS No. 262376-31-8) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and reactivity make it an indispensable tool for researchers working on cutting-edge therapeutics and materials science applications. As our understanding of its properties continues to grow,this compound is poised to play an even greater role in shaping the future of chemical biology.